Ansatrienin A
Ansatrienin A
Ansatrienin A is a lactam and an azamacrocycle.
Brand Name:
Vulcanchem
CAS No.:
82189-03-5
VCID:
VC0017142
InChI:
InChI=1S/C36H48N2O8/c1-23-14-13-17-27-20-28(39)21-30(34(27)42)38-32(40)22-29(45-4)18-11-6-5-7-12-19-31(24(2)33(23)41)46-36(44)25(3)37-35(43)26-15-9-8-10-16-26/h5-7,11-12,14,18,20-21,24-26,29,31,33,41H,8-10,13,15-17,19,22H2,1-4H3,(H,37,43)(H,38,40)/b6-5+,12-7+,18-11+,23-14+/t24-,25-,29+,31+,33+/m1/s1
SMILES:
CC1C(CC=CC=CC=CC(CC(=O)NC2=CC(=O)C=C(C2=O)CCC=C(C1O)C)OC)OC(=O)C(C)NC(=O)C3CCCCC3
Molecular Formula:
C36H48N2O8
Molecular Weight:
636.8 g/mol
Ansatrienin A
CAS No.: 82189-03-5
Reference Standards
VCID: VC0017142
Molecular Formula: C36H48N2O8
Molecular Weight: 636.8 g/mol
| CAS No. | 82189-03-5 |
|---|---|
| Product Name | Ansatrienin A |
| Molecular Formula | C36H48N2O8 |
| Molecular Weight | 636.8 g/mol |
| IUPAC Name | [(5R,6E,8E,10E,13S,14S,15R,16E)-15-hydroxy-5-methoxy-14,16-dimethyl-3,22,24-trioxo-2-azabicyclo[18.3.1]tetracosa-1(23),6,8,10,16,20-hexaen-13-yl] (2R)-2-(cyclohexanecarbonylamino)propanoate |
| Standard InChI | InChI=1S/C36H48N2O8/c1-23-14-13-17-27-20-28(39)21-30(34(27)42)38-32(40)22-29(45-4)18-11-6-5-7-12-19-31(24(2)33(23)41)46-36(44)25(3)37-35(43)26-15-9-8-10-16-26/h5-7,11-12,14,18,20-21,24-26,29,31,33,41H,8-10,13,15-17,19,22H2,1-4H3,(H,37,43)(H,38,40)/b6-5+,12-7+,18-11+,23-14+/t24-,25-,29+,31+,33+/m1/s1 |
| Standard InChIKey | WWUVMHRJRCRFSL-UOZMSBJPSA-N |
| Isomeric SMILES | C[C@@H]1[C@H](C/C=C/C=C/C=C/[C@@H](CC(=O)NC2=CC(=O)C=C(C2=O)CC/C=C(/[C@@H]1O)\C)OC)OC(=O)[C@@H](C)NC(=O)C3CCCCC3 |
| SMILES | CC1C(CC=CC=CC=CC(CC(=O)NC2=CC(=O)C=C(C2=O)CCC=C(C1O)C)OC)OC(=O)C(C)NC(=O)C3CCCCC3 |
| Canonical SMILES | CC1C(CC=CC=CC=CC(CC(=O)NC2=CC(=O)C=C(C2=O)CCC=C(C1O)C)OC)OC(=O)C(C)NC(=O)C3CCCCC3 |
| Appearance | Yellow Powder |
| Description | Ansatrienin A is a lactam and an azamacrocycle. |
| Synonyms | ansatrienin A mycotrienin I |
| Reference | Mycotrienins. A new class of potent inhibitors of osteoclastic bone resorption. Feuerbach D. et al. , J. Biol. Chem. 1995, 270, 25949. Potentiation of mitomycin C, 6-mercaptopurine, bleomycin, cis-diamminedichloroplatinum and 5-fluoro-uracil by mycotrienins and mycotrienols. Kuwano M. et al. , Gann. 1983, 74, 759. Studies on mycotrienin antibiotics, a novel class of ansamycins. II. Structure elucidation and biosynthesis of mycotrienins I and II. Sugita M. et al. , J. Antibiot. 1982, 35, 1467. |
| PubChem Compound | 6440887 |
| Last Modified | Nov 11 2021 |
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